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Compound of Interest

Compound Name: Bis(hexamethylene)triamine

Cat. No.: B089435 Get Quote

Technical Support Center:
Bis(hexamethylene)triamine
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions regarding the handling and storage of

Bis(hexamethylene)triamine, with a specific focus on its incompatibility with strong oxidizing

agents. This guide is intended for researchers, scientists, and professionals in drug

development.

Frequently Asked Questions (FAQs)
Q1: What is Bis(hexamethylene)triamine?

A1: Bis(hexamethylene)triamine, also known as N,N'-Bis(6-aminohexyl)hexane-1,6-diamine,

is a corrosive organic compound that appears as a colorless to yellow solid.[1] It is soluble in

water and is used in various industrial applications, including as a curing agent for epoxy resins

and in the synthesis of polymers.[1]

Q2: What are the primary hazards associated with Bis(hexamethylene)triamine?

A2: Bis(hexamethylene)triamine is classified as a corrosive and harmful compound. It can

cause severe skin burns and eye damage upon contact.[1][2][3] Ingestion is harmful, and

inhalation of its dust or vapors can irritate the respiratory tract.[1][2][4]
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Q3: Why is Bis(hexamethylene)triamine incompatible with strong oxidizing agents?

A3: Bis(hexamethylene)triamine is a reducing agent and can react exothermically and

violently with strong oxidizing agents.[5] This reaction can lead to a rapid increase in

temperature and pressure, potentially causing fires or explosions. The reaction can also

generate toxic and hazardous gases. Mixing amines with strong, oxidizing acids can be

particularly dangerous, as evidenced by incidents involving other aliphatic amines and nitric

acid.

Q4: What are some examples of strong oxidizing agents to avoid mixing with

Bis(hexamethylene)triamine?

A4: A wide range of strong oxidizing agents should be strictly kept away from

Bis(hexamethylene)triamine. Examples include, but are not limited to, nitric acid, perchloric

acid, hydrogen peroxide (>27.5%), potassium permanganate, potassium dichromate, sodium

chlorate, and bromine.[5]

Q5: What are the hazardous decomposition products when Bis(hexamethylene)triamine
reacts with strong oxidizing agents?

A5: The thermal decomposition or reaction with strong oxidizers can generate irritating and

highly toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide

(CO2).[2][4]

Data Presentation
Table 1: Physicochemical Properties of Bis(hexamethylene)triamine
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Property Value Reference

Molecular Formula C12H29N3 [4]

Molecular Weight 215.39 g/mol [2]

Appearance
Colorless to yellow crystalline

or flaked solid
[1][6]

Melting Point 32-34 °C [4]

Boiling Point 163-165 °C @ 4 mmHg [6]

pH 12.6 [4]

Flash Point 113 °C [6]

Table 2: Toxicological Data for Bis(hexamethylene)triamine

Parameter Value Species Reference

Oral LD50 450 mg/kg Rat [2][4][5]

Dermal LDLo 200 mg/kg Rabbit [2]

Table 3: Incompatible Materials with Bis(hexamethylene)triamine
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Material Class Specific Examples Potential Hazard

Strong Oxidizing Agents

Nitric acid, perchloric acid,

hydrogen peroxide, potassium

permanganate, chromium

trioxide

Violent reaction, fire,

explosion, generation of toxic

gases.[1][2][4][5]

Strong Acids Hydrochloric acid, sulfuric acid
Exothermic neutralization

reaction.[4][6]

Acid Halides
Acetyl chloride, benzoyl

chloride

Vigorous or violent reaction.[6]

[7]

Anhydrides Acetic anhydride Exothermic reaction.[6][7]

Isocyanates

Toluene diisocyanate (TDI),

Methylene diphenyl

diisocyanate (MDI)

Polymerization, heat

generation.[6][7]

Halogenated Organics
Carbon tetrachloride,

chloroform

Potential for vigorous reaction.

[6][7]

Moisture Water, humid air
Hygroscopic; absorbs moisture

from the air.[4]

Troubleshooting Guides
Scenario 1: Accidental Mixing of Bis(hexamethylene)triamine with a Strong Oxidizing Agent

Problem: Immediate and vigorous reaction, release of brown/yellow fumes (indicative of

nitrogen oxides), rapid temperature increase, and potential for fire or explosion.

Solution:

Immediate Evacuation: Alert all personnel in the immediate vicinity and evacuate the

laboratory.

Activate Emergency Systems: Activate the emergency alarm and, if safe to do so, the

laboratory's emergency ventilation system.
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Contact Emergency Services: Call your institution's emergency response team and the

local fire department, informing them of the specific chemicals involved.

Do Not Attempt to Neutralize: Do not attempt to clean up the spill or neutralize the reaction

yourself. The situation is highly hazardous and requires specialized intervention.

Provide Information: Be prepared to provide the Safety Data Sheets (SDS) for both

Bis(hexamethylene)triamine and the specific oxidizing agent to the emergency

responders.

Scenario 2: A Container of Bis(hexamethylene)triamine is Found to be Stored Improperly

Next to a Strong Oxidizer

Problem: A potentially hazardous situation exists due to the risk of accidental mixing from

container leakage, breakage, or human error.

Solution:

Assess the Situation: Visually inspect the containers for any signs of leakage,

crystallization around the lids, or degradation of the container material. Do not move the

containers if they appear compromised.

Ensure Proper PPE: At a minimum, wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety goggles.

Careful Segregation: If the containers are intact and stable, carefully move the

Bis(hexamethylene)triamine to a designated storage area for corrosive and combustible

materials, away from the oxidizing agents.

Update Storage Practices: Review and update your laboratory's chemical storage plan to

ensure proper segregation of incompatible chemicals. Oxidizers should be stored in a

separate, dedicated cabinet.

Labeling: Ensure all containers are clearly labeled with the chemical name and primary

hazard warnings.

Scenario 3: A Small Spill of Bis(hexamethylene)triamine Occurs in the Laboratory
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Problem: A small puddle of molten solid or a scattering of solid

Bis(hexamethylene)triamine is on a workbench or the floor.

Solution:

Alert Personnel and Restrict Access: Inform others in the lab and restrict access to the

spill area.

Wear Appropriate PPE: Wear a lab coat, chemical-resistant gloves, safety goggles, and, if

the spill is large or ventilation is poor, a respirator with an appropriate cartridge.

Contain the Spill: Use an inert absorbent material like vermiculite or sand to cover and

contain the spill. Do not use combustible materials like paper towels.

Clean-up: Carefully sweep or scoop the absorbed material into a designated, labeled

waste container.

Decontaminate the Area: Wipe the spill area with a damp cloth (water), followed by a dry

cloth. Be aware that the amine will react with water, so ensure good ventilation.

Waste Disposal: Dispose of the contaminated absorbent material and cleaning supplies as

hazardous waste according to your institution's guidelines.

Experimental Protocols
Safe Handling Protocol for Bis(hexamethylene)triamine in a Laboratory Environment

This protocol outlines the necessary precautions when working with

Bis(hexamethylene)triamine, especially when strong oxidizing agents are present in the

same laboratory.

Risk Assessment:

Before any experiment, conduct a thorough risk assessment that identifies the hazards of

Bis(hexamethylene)triamine and all other chemicals being used.

Pay special attention to the potential for accidental contact with incompatible materials.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn

when there is a significant risk of splashing.

Skin Protection: A lab coat and long pants are required. Wear chemical-resistant gloves

(e.g., heavy-duty nitrile or butyl rubber). Always inspect gloves for damage before use.

Respiratory Protection: Work in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid inhaling dust or vapors.

Storage:

Store Bis(hexamethylene)triamine in a tightly closed container in a cool, dry, and well-

ventilated area.

Crucially, store it separately from strong oxidizing agents, acids, and other incompatible

materials.[2][4] Use secondary containment to prevent accidental mixing in case of a spill.

Handling and Dispensing:

Dispense Bis(hexamethylene)triamine in a chemical fume hood.

Avoid generating dust when handling the solid form.

Use dedicated spatulas and glassware to prevent cross-contamination with oxidizing

agents.

Waste Disposal:

Dispose of waste Bis(hexamethylene)triamine and any contaminated materials in a

clearly labeled hazardous waste container.

Do not mix Bis(hexamethylene)triamine waste with waste containing strong oxidizing

agents.

Emergency Procedures:
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Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

Keep a spill kit with inert absorbent materials (e.g., vermiculite, sand) readily available.

In case of skin contact, immediately flush the affected area with copious amounts of water

for at least 15 minutes and seek medical attention.[4]

In case of eye contact, immediately flush the eyes with water for at least 15 minutes,

holding the eyelids open, and seek immediate medical attention.[4]
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Caption: Logical relationship of Bis(hexamethylene)triamine and strong oxidizers.
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Caption: Decision workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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